ethyl 4-(4-chlorophenyl)-2-methyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 4-(4-chlorophenyl)-2-methyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C14H14ClNO2/c1-3-18-14(17)13-9(2)16-8-12(13)10-4-6-11(15)7-5-10/h4-8,16H,3H2,1-2H3
• InChI Key: WJWXCBYJZNQSNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC=C1C2=CC=C(C=C2)Cl)C
• Molecular Formula: C14H14ClNO2
• DSSTOX Substance ID: DTXSID00676305
• Molecular Weight: 263.72 g/mol
• CAS RN: 22186-93-2

Description

Ethyl 4-(4-chlorophenyl)-2-methyl-1H-pyrrole-3-carboxylate, also known as 4-chloro-2-methyl-1H-pyrrole-3-carboxylic acid ethyl ester, is a chemical compound with a molecular formula of C10H10ClNO2. It is a colorless to light yellow liquid that is insoluble in water and has a melting point of 70-73°C. It is used in a variety of scientific research applications, including as a starting material for synthesizing other compounds, as a reagent in chemical reactions, and as a biochemical and physiological agent in laboratory experiments.

Scientific Research Applications

Structural Analysis

• X-Ray Structural Analysis : Ethyl 2-(2-chlorophenyl)-4-hydroxy-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate, a related compound, has been studied through single crystal X-ray structural analysis, revealing insights into its molecular geometry and hydrogen bonding patterns (Ramazani et al., 2019).

• Molecular Structure and Spectral Analysis : The molecular structure and spectral characteristics of ethyl 4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate have been studied, providing insights into its chemical properties and potential applications in spectroscopy (Singh et al., 2013).

Chemical Synthesis and Reactions

• Synthesis and Reactions : Research on the synthesis and reactions of various ethyl pyrrole derivatives, such as ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate and ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, has been conducted. These studies provide valuable information on the chemical properties and potential applications of these compounds (Achutha et al., 2017), (Hu Yang, 2009).

• Phosphine-Catalyzed Synthesis : The efficient and regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation demonstrates the potential of phosphine-catalyzed reactions in synthesizing complex organic compounds (Machado et al., 2011).

Biological Applications

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate have shown promising results as potential antimicrobial and anticancer agents, highlighting the biological applications of these compounds (Hafez et al., 2016).

Material Science Applications

• Dye Synthesis and Application : The synthesis of disperse dyes derived from thiophene and their application properties on polyester and nylon fabrics demonstrate the potential of ethyl pyrrole derivatives in the field of material science (Abolude et al., 2021).

Corrosion Inhibition

• Corrosion Inhibition on Aluminium Alloy : Ethyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has been evaluated for its efficiency as a corrosion inhibitor on aluminium alloy in hydrochloric acid, showcasing its potential application in protecting metals from corrosion (Raviprabha & Bhat, 2021).

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives, which are structurally similar, are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Compounds with a chloro-group at the 3- or 4-position in the substituted ring of dhpm induced significant cell death in human a549 lung adenocarcinoma cells .